Cas no 1706453-92-0 (5-[4-(2-Chloro-benzyloxy)-3-ethoxy-5-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine)

• Product Name: 5-[4-(2-Chloro-benzyloxy)-3-ethoxy-5-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine
• CAS No: 1706453-92-0
• MF: C₁₇H₁₅ClIN₃O₃
• MW: 471.676775217056
• CID: 5161746
• Update Time: 2025-06-13

5-[4-(2-Chloro-benzyloxy)-3-ethoxy-5-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-[4-(2-Chloro-benzyloxy)-3-ethoxy-5-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine

• Inchi： 1S/C17H15ClIN3O3/c1-2-23-14-8-11(16-21-22-17(20)25-16)7-13(19)15(14)24-9-10-5-3-4-6-12(10)18/h3-8H,2,9H2,1H3,(H2,20,22)
• InChI Key： BPOYEWQBSZBZLH-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(I)=C(OCC3=CC=CC=C3Cl)C(OCC)=C2)=NN=C1N

Additional information on 5-[4-(2-Chloro-benzyloxy)-3-ethoxy-5-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine

Introduction to Compound with CAS No 1706453-92-0 and Product Name: 5-[4-(2-Chloro-benzyloxy)-3-ethoxy-5-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine

The compound with the CAS number 1706453-92-0 and the product name 5-[4-(2-Chloro-benzyloxy)-3-ethoxy-5-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of multiple functional groups, including chloro-benzyloxy, ethoxy, and iodo substituents on the aromatic ring, along with the incorporation of a [1,3,4]oxadiazole core, makes this molecule a promising candidate for further investigation in medicinal chemistry.

Recent research in the field of drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The [1,3,4]oxadiazole scaffold is particularly noteworthy due to its presence in numerous bioactive molecules. This heterocycle is known for its ability to modulate various biological pathways, making it a valuable component in the design of new drugs. The specific substitution pattern in this compound, particularly the 2-Chloro-benzyloxy, 3-Ethoxy, and 5-Iodo groups, is thought to contribute to its unique pharmacological properties.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the chloro-benzyloxy group at the 4-position of the aromatic ring is particularly critical, as it influences both the electronic properties and the binding affinity of the molecule. Similarly, the presence of the ethoxy group at the 3-position and the iodo substituent at the 5-position further enhance its complexity and potential biological activity.

In terms of biological activity, preliminary studies suggest that this compound may exhibit potent effects on various targets relevant to human health. The combination of the [1,3,4]oxadiazole core with these specific substituents suggests potential applications in areas such as anti-inflammatory, anticancer, and antimicrobial therapies. For instance, oxadiazole derivatives have been shown to interact with enzymes and receptors involved in these pathways, making them attractive candidates for drug development.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Advanced computational methods are being employed to predict how this molecule will interact with biological targets at the molecular level. These studies often involve molecular docking simulations, which can provide insights into binding affinities and potential drug-like properties. By leveraging these computational tools, researchers can gain a deeper understanding of how this compound might function within a biological system.

Moreover, green chemistry principles are increasingly being applied to improve the synthesis of complex molecules like this one. The development of more sustainable synthetic routes not only reduces environmental impact but also enhances cost-effectiveness. Techniques such as catalytic hydrogenation and solvent-free reactions are being explored to streamline the synthesis process while maintaining high yields.

The pharmacokinetic properties of this compound are also under investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential. Preclinical studies are being conducted to assess these properties using both in vitro and in vivo models. These studies will provide valuable data on how this compound behaves within an organism and whether it meets the criteria for further clinical development.

One particularly exciting aspect of this research is its potential application in combination therapies. The ability to design molecules that can act synergistically with existing drugs could lead to more effective treatments for complex diseases. By studying how this compound interacts with other therapeutic agents, researchers hope to uncover new treatment strategies that leverage multiple mechanisms of action.

The development of novel analytical techniques has also played a significant role in advancing our understanding of this compound. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are just a few examples of tools that provide detailed structural information. These techniques are essential for confirming the identity and purity of synthetic intermediates as well as for characterizing any unexpected byproducts that may arise during synthesis.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in driving progress in this area. By combining expertise from different disciplines—such as organic chemistry, medicinal chemistry, pharmacology, and bioinformatics—researchers can tackle complex challenges more effectively. These collaborations often lead to innovative approaches that might not be possible within a single research environment.

The regulatory landscape surrounding new drug development also impacts how compounds like this one are studied and brought to market. Regulatory agencies require extensive data on safety and efficacy before approving a new drug for clinical use. Researchers must navigate these requirements carefully while conducting their studies to ensure compliance with all relevant guidelines.

In conclusion,5-[4-(2-Chloro-benzyloxy)-3-ethoxy-5-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a promising candidate for further investigation across multiple disease areas, particularly those involving inflammatory responses or microbial infections where oxadiazole derivatives have shown promise.* Future research will continue to explore its potential applications, optimize synthetic routes,and evaluate its pharmacological profile using both experimental*and computational methods.* As our understanding*of biological systems grows,*compounds like*this one*will play an increasingly important role*in addressing*human health challenges.*